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N6-methyladenosine (m6A) is the most abundant internal modification of messenger RNA
(mRNA) in most eukaryotes, playing a pivotal role in the regulation of gene expression. This
dynamic and reversible epitranscriptomic mark influences mRNA splicing, nuclear export,
stability, and translation. The deposition of m6A is not random, but rather targeted to a specific
consensus sequence, the recognition of which is crucial for understanding its regulatory
functions. This technical guide provides a comprehensive overview of the m6A consensus
sequence, its variations, the molecular machinery that governs its deposition and removal, and
its interplay with key cellular signaling pathways.

The Canonical m6A Consensus Sequence and Its
Variations

The m6A modification is predominantly found within a consensus sequence motif. The most
commonly recognized motif is RRACH, where R represents a purine (Adenine or Guanine), A is
the methylated adenosine, and H can be Adenine, Cytosine, or Uracil.[1][2] A closely related
and frequently observed motif is DRACH, where D can be Adenine, Guanine, or Uracil.[3][4][5]
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While these motifs are highly enriched at m6A sites, it is important to note that not all instances
of these sequences in the transcriptome are methylated.[6]

The prevalence and specific variations of the m6A consensus sequence can differ across
species and even between different tissues and developmental stages within the same
organism.

Quantitative Distribution of m6A Sites

The transcriptome-wide mapping of m6A has revealed thousands of modification sites across a
significant portion of the transcriptome. The following tables summarize key quantitative
findings from various studies.
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Organism/Cell
Line

Number of
MG6A Sites
Identified

Number of
Genes with
m6A

Key Findings
& Consensus
Motif

Reference

Human
(HEK293T)

9,536 (putative)

CIMS-based
miCLIP identified
sites primarily in
a DRACH

context.

[7]

Human & Mouse

>18,000

>7,000

Highly conserved
mM6A landscape
with a [G/A/U]
[G>AJMBAC[U>A

/C] consensus.

(8]

Human (HelLa)

~18,000 in m6A

genes

6,252

Mutations in the
RRAC motif are
suppressed in
m6A modified

genes.

[7]

Mouse
(Embryonic Stem
Cells)

METTL3
phosphorylation
impacts
pluripotency
factor

expression.

El

Saccharomyces
cerevisiae

(sporulating)

m6A is found in
the GpA context,
consistent with
the broader
RRACH motif.

[5]
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Number of m6A )
Study Focus . Key Observations Reference
Peaks/Sites

Typical consensus
>12,000 m6A sites motif found in over [10]

Human and Mouse

Transcriptome
7,000 human genes.

Dynamic m6A
) Average of 19,100 )
Human Tissues ) methylation across [11]
M6A peaks per tissue ) )
different tissue types.

Mouse Oocytes & About 50% of highly
) ] Average of 11,965
Preimplantation expressed genes are [11]
M6A peaks per stage ]
Embryos marked with m6A.

Significant differences
12,166 peaks (control)

Mouse Liver Fibrosis in m6A modification
vs. 15,100 peaks o [9]
Model patterns in disease
(model)
state.

The m6A Regulatory Machinery: Writers, Erasers,
and Readers

The dynamic nature of m6A modification is governed by a set of proteins that install, remove,
and recognize the methyl mark.

o Writers: The m6A methyltransferase complex, often referred to as the "writer," is responsible
for depositing the methyl group onto adenosine. This complex is primarily composed of the
catalytic subunit METTL3 and the stabilizing subunit METTL14. Other associated proteins,
such as WTAP, VIRMA, RBM15/15B, and ZC3H13, are also crucial for its function and
localization.[12]

o Erasers: The m6A mark can be removed by demethylases, known as "erasers."” The two
main erasers identified in mammals are FTO (fat mass and obesity-associated protein) and
ALKBHS5 (alkB homolog 5).[12]

o Readers: "Reader" proteins specifically recognize and bind to m6A-modified RNA, thereby
mediating the downstream effects of the modification. The YTH domain-containing family of
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proteins (YTHDF1, YTHDF2, YTHDF3, YTHDC1, and YTHDC2) are the most well-
characterized m6A readers. Other reader proteins include members of the HNRNP family
and IGF2BPs.[13]
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Caption: The core regulatory machinery of m6A modification.

Interplay with Cellular Signaling Pathways

The m6A modification landscape is not static but is dynamically regulated by various cellular
signaling pathways, allowing cells to rapidly respond to external stimuli. Key signaling
pathways that intersect with the m6A machinery include TGF-3, ERK, and mTORCL1.

TGF-B Signaling

The Transforming Growth Factor- (TGF-3) signaling pathway, crucial for cell growth,
differentiation, and development, has been shown to directly modulate m6A deposition. The
TGF-f3 effectors, SMAD2 and SMAD3, can interact with the m6A writer complex, influencing the
methylation of specific transcripts involved in processes like pluripotency and differentiation.[14]
[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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